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Compound of Interest

Compound Name: Glyhexamide

Cat. No.: B1671931 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for Glyhexamide.

Personal Protective Equipment (PPE)
While Glyhexamide is not classified as a hazardous substance or mixture, adherence to

standard laboratory safety protocols is essential to minimize exposure and ensure a safe

working environment.[1] The following table summarizes the recommended PPE for handling

Glyhexamide, particularly in its powdered form.
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PPE Category Recommendation Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

Protects against dust particles

and potential splashes.

Hand Protection Nitrile gloves.
Prevents direct skin contact

with the compound.

Body Protection
A laboratory coat should be

worn.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

handling small quantities. A

NIOSH-approved respirator is

advised for operations that

may generate dust.

Minimizes the potential for

inhalation of airborne particles.

Quantitative Data on Glyhexamide
The following table summarizes the known physical and chemical properties of Glyhexamide.

Property Value

CAS Number 451-71-8[2][3][4][5]

Molecular Formula C16H22N2O3S

Molecular Weight 322.42 g/mol

Appearance Solid

Melting Point 153-155 °C

Solubility Soluble in DMSO

Storage Temperature Store at -20°C

Occupational Exposure Limits and Toxicity
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Currently, there are no established occupational exposure limit values for Glyhexamide.

Similarly, specific quantitative toxicity data, such as an LD50 value, is not readily available in

the public domain. Given its classification as a non-hazardous substance, the primary safety

focus should be on minimizing direct contact and inhalation of the powder through the use of

the recommended PPE and handling procedures.

Operational Plan: Step-by-Step Handling Protocol
Proper handling of Glyhexamide is crucial for both personal safety and experimental integrity.

The following workflow outlines the key steps from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling of Glyhexamide.
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While specific experimental protocols for Glyhexamide are not widely published, the following

provides a general methodology for the preparation of a stock solution, a common procedure in

a laboratory setting.

Preparation of a Glyhexamide Stock Solution

Preparation: Ensure the work area, preferably a chemical fume hood or a well-ventilated

benchtop, is clean and free of clutter.

Personal Protective Equipment: Wear all the recommended PPE, including a lab coat, nitrile

gloves, and safety goggles.

Weighing: Carefully weigh the desired amount of Glyhexamide powder using an analytical

balance. Use a weigh boat or weighing paper to avoid contamination and minimize dust

generation.

Dissolution: Transfer the weighed Glyhexamide to a sterile vial. Add the appropriate volume

of Dimethyl Sulfoxide (DMSO) to achieve the desired stock solution concentration.

Mixing: Gently vortex or sonicate the solution until the Glyhexamide is completely dissolved.

Storage: Store the stock solution at -20°C for short-term storage or -80°C for long-term

storage to maintain its stability.

Disposal Plan
All waste materials contaminated with Glyhexamide should be handled as chemical waste.
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Caption: Logical workflow for the disposal of Glyhexamide waste.

Disposal Procedures:

Segregation: Segregate Glyhexamide waste from other laboratory waste.

Containment:

Solid waste, such as contaminated gloves and weighing paper, should be placed in a

designated, sealed chemical waste bag.

Liquid waste, including unused solutions, should be collected in a clearly labeled, sealed,

and chemical-resistant container.

Consult EHS: Dispose of all Glyhexamide waste in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols. Do not dispose of Glyhexamide down the drain or in the regular

trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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